N-benzyl-3-{1-[3-(3-methoxyphenyl)propanoyl]-4-piperidinyl}-N-methylpropanamide

• IUPAC Name: N-benzyl-3-[1-[3-(3-methoxyphenyl)propanoyl]piperidin-4-yl]-N-methylpropanamide
• InChI: InChI=1S/C26H34N2O3/c1-27(20-23-7-4-3-5-8-23)25(29)13-11-21-15-17-28(18-16-21)26(30)14-12-22-9-6-10-24(19-22)31-2/h3-10,19,21H,11-18,20H2,1-2H3
• InChI Key: MELFYJHOCDSFRZ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C(=O)CCC2CCN(CC2)C(=O)CCC3=CC(=CC=C3)OC
• Molecular Formula: C26H34N2O3
• Molecular Weight: 422.6 g/mol

Description

N-benzyl-3-{1-[3-(3-methoxyphenyl)propanoyl]-4-piperidinyl}-N-methylpropanamide, also known as BZPMP, is a synthetic compound that belongs to the family of piperidine derivatives. BZPMP has been studied extensively for its potential use in scientific research due to its unique chemical properties and mechanism of action.

Mechanism of Action

N-benzyl-3-{1-[3-(3-methoxyphenyl)propanoyl]-4-piperidinyl}-N-methylpropanamide acts as a dopamine and serotonin reuptake inhibitor, meaning that it blocks the reuptake of these neurotransmitters and increases their levels in the brain. This leads to increased dopamine and serotonin signaling, which can have a variety of effects on behavior and cognition.
Biochemical and Physiological Effects:
N-benzyl-3-{1-[3-(3-methoxyphenyl)propanoyl]-4-piperidinyl}-N-methylpropanamide has been shown to have a variety of biochemical and physiological effects. It has been shown to increase locomotor activity and induce hyperactivity in rodents. It has also been shown to increase dopamine and serotonin levels in the brain, which can lead to changes in behavior and cognition.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-3-{1-[3-(3-methoxyphenyl)propanoyl]-4-piperidinyl}-N-methylpropanamide in lab experiments is its high affinity for the dopamine transporter and the serotonin transporter. This makes it a useful tool for studying the role of these transporters in the brain. However, one limitation of using N-benzyl-3-{1-[3-(3-methoxyphenyl)propanoyl]-4-piperidinyl}-N-methylpropanamide is its potential for abuse and addiction. It is important to use caution when handling and using N-benzyl-3-{1-[3-(3-methoxyphenyl)propanoyl]-4-piperidinyl}-N-methylpropanamide in lab experiments.

Future Directions

There are several future directions for research on N-benzyl-3-{1-[3-(3-methoxyphenyl)propanoyl]-4-piperidinyl}-N-methylpropanamide. One area of research could focus on the effects of N-benzyl-3-{1-[3-(3-methoxyphenyl)propanoyl]-4-piperidinyl}-N-methylpropanamide on different brain regions and circuits. Another area of research could focus on the potential therapeutic uses of N-benzyl-3-{1-[3-(3-methoxyphenyl)propanoyl]-4-piperidinyl}-N-methylpropanamide, such as in the treatment of depression or addiction. Additionally, further research could explore the potential for developing new compounds based on the structure of N-benzyl-3-{1-[3-(3-methoxyphenyl)propanoyl]-4-piperidinyl}-N-methylpropanamide that have improved selectivity and efficacy.

Synthesis Methods

The synthesis of N-benzyl-3-{1-[3-(3-methoxyphenyl)propanoyl]-4-piperidinyl}-N-methylpropanamide involves a multi-step process that requires the use of various chemicals and reagents. The first step involves the reaction of 3-(3-methoxyphenyl)propanoic acid with thionyl chloride to form 3-(3-methoxyphenyl)propanoyl chloride. The second step involves the reaction of 3-(3-methoxyphenyl)propanoyl chloride with N-methylpiperidine to form N-methyl-4-(3-methoxyphenyl)propanamido-1-piperidine. The final step involves the reaction of N-methyl-4-(3-methoxyphenyl)propanamido-1-piperidine with benzyl chloride to form N-benzyl-3-{1-[3-(3-methoxyphenyl)propanoyl]-4-piperidinyl}-N-methylpropanamide.

Scientific Research Applications

N-benzyl-3-{1-[3-(3-methoxyphenyl)propanoyl]-4-piperidinyl}-N-methylpropanamide has been studied extensively for its potential use in scientific research. It has been shown to have a high affinity for the dopamine transporter and the serotonin transporter, making it a potential tool for studying the role of these transporters in the brain. N-benzyl-3-{1-[3-(3-methoxyphenyl)propanoyl]-4-piperidinyl}-N-methylpropanamide has also been used to study the effects of dopamine and serotonin on behavior and cognition.